BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Reactions
Involving But-3-enoyl Chloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: But-3-enoyl Chloride

Cat. No.: B074866

For Researchers, Scientists, and Drug Development Professionals

Introduction

But-3-enoyl chloride, also known as 3-butenoyl chloride or vinylacetyl chloride, is a versatile
bifunctional reagent widely utilized in organic synthesis. Its structure incorporates a reactive
acyl chloride and a terminal alkene, making it a valuable building block for the introduction of a
butenoyl moiety into a wide range of molecules. This functionality is of particular interest in the
development of pharmaceuticals and chemical probes, notably as a "warhead" for targeted
covalent inhibitors (TCIs) in drug discovery.[1] This document provides detailed experimental
protocols for key reactions involving But-3-enoyl chloride, safety information, and a
discussion of its application in drug development.

Compound Properties

A summary of the key physical and chemical properties of But-3-enoyl chloride is presented
in Table 1.
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Property Value

CAS Number 1470-91-3

Molecular Formula CaHsCIO

Molecular Weight 104.53 g/mol
Appearance Yellow to brown liquid
Boiling Point 99.5 °C at 760 mmHg
Purity Typically 295%
Storage Temperature -20°C

Safety and Handling

But-3-enoyl chloride is a corrosive, flammable, and moisture-sensitive compound. It should
be handled in a well-ventilated fume hood, and appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat, must be worn. All glassware and
reagents should be thoroughly dried before use to prevent hydrolysis of the acyl chloride. For
detailed safety information, always consult the Safety Data Sheet (SDS).

Experimental Protocols

The high reactivity of the acyl chloride group in But-3-enoyl chloride allows for efficient
acylation of various nucleophiles. The following protocols are representative examples of its
use in common organic transformations.

Protocol 1: Synthesis of N-Aryl But-3-enamide

This protocol details the acylation of an aromatic amine, aniline, to form N-phenylbut-3-
enamide. This reaction is a fundamental method for creating amide bonds, which are prevalent
in pharmaceutical compounds.

Reaction Scheme:

C4HsCIO + C2Hs0OH — CsH1002 + HCI
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C4HsCIO + CeHe --(AlCI3)--> C10H100 + HCI
Caption: Workflow for developing a targeted covalent inhibitor using But-3-enoyl chloride.

The signaling pathway being inhibited would be specific to the target protein. For instance, if
the target is a kinase involved in a cancer-related pathway, the covalent inhibition would block
the downstream signaling cascade.
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Caption: Inhibition of a kinase signaling pathway by a But-3-enamide-based TCI.

Conclusion
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But-3-enoyl chloride is a valuable and reactive building block for organic synthesis. The
protocols provided herein offer a foundation for its use in the synthesis of amides, esters, and
ketones. Its application in the development of targeted covalent inhibitors highlights its
importance in modern drug discovery. Researchers should adhere to strict safety protocols
when handling this compound due to its hazardous nature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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